Cas no 2060048-19-1 (3-1-(4-chlorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile)

• Product Name: 3-1-(4-chlorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile
• CAS No: 2060048-19-1
• MF: C₁₄H₁₃ClN₂O₂
• MW: 276.718222379684
• MDL: MFCD30487622
• CID: 5173681
• PubChem ID: 137702516
• Update Time: 2025-08-05

3-1-(4-chlorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinepropanenitrile, 1-(4-chlorophenyl)-β,2-dioxo-
• 3-1-(4-chlorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile

• MDL： MFCD30487622
• Inchi： 1S/C14H13ClN2O2/c15-10-3-5-11(6-4-10)17-9-1-2-12(14(17)19)13(18)7-8-16/h3-6,12H,1-2,7,9H2
• InChI Key： LBBMCDRGEVEGHC-UHFFFAOYSA-N
• SMILES： O=C1C(CCCN1C1C=CC(Cl)=CC=1)C(=O)CC#N

Additional information on 3-1-(4-chlorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile

3-1-(4-Chlorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile: A Comprehensive Overview

3-1-(4-Chlorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile (CAS No. 2060048-19-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidine derivatives and is characterized by its complex molecular architecture, which includes a chlorophenyl group, a ketone functionality, and a nitrile moiety. These features contribute to its diverse biological activities and make it a promising candidate for further research and development.

The synthesis of 3-1-(4-Chlorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile has been extensively studied, with several methodologies reported in the literature. One of the most efficient routes involves the condensation of 4-chlorobenzaldehyde with an appropriate piperidine derivative, followed by oxidation and nitrile formation. This multi-step process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as the use of catalytic systems and solvent-free conditions.

In terms of its biological activity, 3-1-(4-Chlorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways, making it a candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Additionally, preliminary studies have indicated that this compound may possess anti-cancer properties, particularly in inhibiting the growth of certain types of cancer cells.

The pharmacokinetic profile of 3-1-(4-Chlorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile has been evaluated in animal models, revealing favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These findings suggest that the compound has good bioavailability and can effectively reach target tissues. However, further studies are needed to optimize its pharmacokinetic properties for clinical applications.

The safety and toxicity profile of 3-1-(4-Chlorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile have also been investigated. In vitro and in vivo studies have shown that the compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials. These assessments include evaluating potential genotoxicity, mutagenicity, and long-term effects on organ function.

Recent advancements in computational chemistry have played a crucial role in understanding the structure-function relationship of 3-1-(4-Chlorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile. Molecular docking studies have provided insights into how this compound interacts with target proteins at the molecular level. These computational tools have also been used to predict the binding affinity and selectivity of the compound for specific receptors or enzymes, guiding the design of more potent analogs.

In conclusion, 3-1-(4-Chlorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile (CAS No. 2060048-19-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development. Ongoing studies aim to optimize its pharmacological properties and evaluate its safety profile, paving the way for potential therapeutic uses in various diseases.